2-(1H-Imidazol-4-yl)acetonitrile

• IUPAC Name: 2-(1H-imidazol-5-yl)acetonitrile
• InChI: InChI=1S/C5H5N3/c6-2-1-5-3-7-4-8-5/h3-4H,1H2,(H,7,8)
• InChI Key: DQZBHUXBFNBJLX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=N1)CC#N
• Molecular Formula: C5H5N3
• DSSTOX Substance ID: DTXSID70341275
• Molecular Weight: 107.11 g/mol
• CAS RN: 18502-05-1

Description

2-(1H-Imidazol-4-yl)acetonitrile, also known as 2-imidazole acetonitrile or 2-IA, is an organic compound with a wide range of applications in scientific research. It is a colorless liquid with a boiling point of 101°C and a melting point of -12°C. 2-IA has been studied extensively in the fields of biochemistry, physiology, and pharmacology due to its unique properties. It is used as a building block for synthesizing other compounds and as an intermediate for the preparation of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Chemical Synthesis and Reactions

• Copper and Gold Complex Synthesis : 2-(1H-Imidazol-4-yl)acetonitrile has been used in the synthesis of copper and gold complexes, potentially contributing to chemotherapy against tropical diseases. These complexes were characterized using NMR spectroscopy, microanalytical methods, EPR spectroscopy, and X-ray crystallography (Navarro et al., 2000).

• Reactions with Cyanogen Bromide : Research on the reaction of various imidazoles with cyanogen bromide found that this compound reacts to form specific products, highlighting its unique chemical behavior (Mccallum et al., 1999).

• Synthesis of Novel Derivatives : The compound is involved in synthesizing novel thiophene, thiazole, and coumarin derivatives based on the benzimidazole nucleus. These derivatives have shown potential for cytotoxicity and toxicity evaluations (Mohareb et al., 2018).

• Synthesis of Benzoimidazo Pyridine Derivatives : It's used in creating novel benzo[4,5]imidazo[1,2-a]pyridine derivatives, showcasing its application in efficient chemical synthesis (Goli-Garmroodi et al., 2015).

Material Science and Optical Applications

• Electroluminescence Properties : Studies on 2-(1H-Indol-3-yl)acetonitrile based fluorophores, closely related to this compound, demonstrated its impact on optical, thermal, and electroluminescence properties, making it a candidate for OLED applications (Muruganantham et al., 2019).

• Blue Emitting Fluorophores : The compound contributed to synthesizing novel fluorescent 2-[4-(4,5-diphenyl-1H-imidazol-2-yl) phenyl]-2H-naphtho[1,2-d][1,2,3]triazolyl derivatives, with potential applications in blue emitting fluorophores (Padalkar et al., 2015).

Solvation and Interaction Studies

• Solvation Process Analysis : Research on the solvation process and solute-solvent interactions of imidazole compounds, including variants of this compound, provided insights into specific intermolecular interactions (Herrera-Castro & Torres, 2019).

Catalytic and Sensor Applications

• Catalysis in Chemical Reactions : The compound is used in FeCl3-catalyzed functionalization of imidazo[1,2-a]pyridines, showcasing its role in facilitating specific chemical reactions (Chen et al., 2020).

• Ion Sensing : A fluorimetric method using an imidazole compound, closely related to this compound, was developed for Cu2+ determination in tap water, indicating potential application in ion sensing (Ocak, 2020).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Imidazole compounds have been recognized for their broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research may focus on the development of novel methods for the regiocontrolled synthesis of substituted imidazoles due to their versatility and utility. Additionally, the synthesis of substituted benzo[d]pyrrolo[2ʹ,3ʹ:4,5]pyrrolo[1,2-a]imidazoles from 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and arylglyoxals has been reported, indicating potential future directions for the use of this compound.

Mechanism of Action

Target of Action

Imidazole-containing compounds are known to interact with a broad range of biological targets . For instance, they can catalyze the oxidative demethylation of sarcosine and oxidize other secondary amino acids .

Mode of Action

For example, they can bind to the heme iron atom of ferric cytochrome P450 .

Biochemical Pathways

For instance, they can inhibit quorum sensing, a cell-to-cell signaling mechanism used by bacterial populations to control the production of virulence traits and antibiotic resistance mechanisms .

Pharmacokinetics

This moiety helps to overcome the solubility problems of poorly soluble drug entities .

Result of Action

Imidazole compounds are known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Analysis

Biochemical Properties

Imidazole derivatives are known to show a broad range of chemical and biological properties . They are key components in functional molecules used in a variety of applications .

Cellular Effects

Imidazole derivatives have been reported to exhibit various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Molecular Mechanism

The molecular mechanism of 2-(1H-Imidazol-4-yl)acetonitrile is not well-studied. Imidazole derivatives are known to interact with various biomolecules. For instance, imidazole is a part of the side chain of the amino acid histidine, which plays a crucial role in protein structure and function .

Temporal Effects in Laboratory Settings

It is known that the compound has a melting point of 166-168°C .

Metabolic Pathways

Imidazole is a part of the structure of several important biomolecules, including the amino acid histidine and the nucleotide bases adenine and guanine .

Transport and Distribution

It is known that the compound is insoluble in water .

Subcellular Localization

Imidazole derivatives are known to be involved in various cellular processes .